Cas no 1118-02-1 (Trimethylsilyl isocyanate)
Trimethylsilyl isocyanate (TMSNCO) is a versatile silylating reagent used in organic synthesis, particularly for introducing the isocyanate functional group. Its key advantages include high reactivity, moisture sensitivity for controlled reactions, and compatibility with a range of substrates. It is commonly employed in the preparation of ureas, carbamates, and other nitrogen-containing compounds under mild conditions.
Trimethylsilyl isocyanate structure
Product Name:Trimethylsilyl isocyanate
CAS No:1118-02-1
MF:C4H9NOSi
MW:115.20586180687
MDL:MFCD00001993
CID:174430
PubChem ID:70696
Update Time:2025-06-19
Trimethylsilyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- Silane,isocyanatotrimethyl-
- C4H9NOSi
- Trimethylsilyl Isocyanate
- isocyanato(trimethyl)silane
- Isocyanatotrimethylsilane
- Silane, isocyanatotrimethyl-
- trimethylsilylisocyanate
- (Trimethylsilyl)isocyanate
- Trimethylisocyanatosilane
- NIZHERJWXFHGGU-UHFFFAOYSA-N
- Trimethylsilyl isocyanate, 94%
- TMSisocyanate
- TMS-isocyanate
- TMS isocyanate
- TMS isocynate
- Me3SiNCO
- TMSNCO
- trimethylsilylisocynate
- trimethyisiiyiisocyanate
- trimethylsilyl isocynate
- TMS-NCO
- trimethylsilyl-isocyanate
- (trimethylsily)isocyanate
- s19575
- Trimethylsilyl Iscyanate
- NS00045185
- SCHEMBL5463
- AKOS015840060
- DTXSID3061504
- J-802299
- Q15632694
- T1106
- Trimethylsilyl Iscyanate, 95%
- MFCD00001993
- (trimethyl)silyl isocyanate
- (Trimethylsilyl)Iscyanate, 95%
- (Trimethylsilyl)isocyanate, 85%
- EN300-100825
- GEO-02424
- BS-44115
- EINECS 214-256-8
- Iscyanatotrimethylsilane
- 1118-02-1
- Trimethylsilyliscyanate
- trimethyl silyl isocyanate
- Isocyanic acid, trimethylsilyl ester
- D92451
- Isocyanic Acid Trimethylsilyl Ester; Orgatix SI 130; Trimethylisocyanatosilane; Trimethylsilyl iIsocyanate;
- DTXCID2033239
- Trimethylsilyl isocyanate
-
- MDL: MFCD00001993
- Inchi: 1S/C4H9NOSi/c1-7(2,3)5-4-6/h1-3H3
- InChI Key: NIZHERJWXFHGGU-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)N=C=O
- BRN: 1744962
Computed Properties
- Exact Mass: 115.04500
- Monoisotopic Mass: 115.045340445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 98.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 29.4
Experimental Properties
- Color/Form: Colorless liquid with corrosive odor.
- Density: 0.851 g/mL at 25 °C(lit.)
- Melting Point: -49°C
- Boiling Point: 90°C
- Flash Point: Fahrenheit: 23 ° f
Celsius: -5 ° c - Refractive Index: n20/D 1.396(lit.)
- Solubility: Miscible with ethers and o-dichlorobenzene.
- PSA: 29.43000
- LogP: 1.15710
- Solubility: reaction
- Sensitiveness: Moisture Sensitive
Trimethylsilyl isocyanate Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H225-H301+H331-H315-H319-H334-H335
- Warning Statement: P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
- Hazardous Material transportation number:UN 2478 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-23-36/37-42
- Safety Instruction: S23; S26; S36/37/39; S45
- FLUKA BRAND F CODES:10-19-21
-
Hazardous Material Identification:
- HazardClass:3
- PackingGroup:II
- TSCA:Yes
- Storage Condition:0-10°C
- Safety Term:3
- Packing Group:II
- Risk Phrases:R11; R23; R36/37; R42
Trimethylsilyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S19575-25g |
Trimethylsilyl isocyanate, 85% in Hexamethyldisiloxane |
1118-02-1 | 80.0% | 25g |
£360.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162529-1g |
Trimethylsilyl isocyanate |
1118-02-1 | >80.0%(GC) | 1g |
¥76.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162529-100G |
Trimethylsilyl isocyanate |
1118-02-1 | >80.0%(GC) | 100g |
¥1752.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162529-250g |
Trimethylsilyl isocyanate |
1118-02-1 | >80.0%(GC) | 250g |
¥3504.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162529-5G |
Trimethylsilyl isocyanate |
1118-02-1 | >80.0%(GC) | 5g |
¥213.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162529-25G |
Trimethylsilyl isocyanate |
1118-02-1 | >80.0%(GC) | 25g |
¥852.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162529-50g |
Trimethylsilyl isocyanate |
1118-02-1 | >80.0%(GC) | 50g |
¥1095.90 | 2023-08-31 | |
| BAI LING WEI Technology Co., Ltd. | 447827-5G |
(Trimethylsilyl)isocyanate, 95% |
1118-02-1 | 95% | 5G |
¥ 450 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 447827-25G |
(Trimethylsilyl)isocyanate, 95% |
1118-02-1 | 95% | 25G |
¥ 1321 | 2022-04-26 | |
| TRC | T798198-100mg |
Trimethylsilyl isocyanate |
1118-02-1 | 100mg |
$ 58.00 | 2023-09-05 |
Trimethylsilyl isocyanate Related Literature
-
Namig Sh. Pirkuliev,Valery K. Brel,Novruz G. Akhmedov,Nikolai S. Zefirov,Peter J. Stang Mendeleev Commun. 2001 11 171
-
Namig Sh. Pirkuliev,Valery K. Brel,Novruz G. Akhmedov,Nikolai S. Zefirov,Peter J. Stang Mendeleev Commun. 2001 11 172
-
Ekaterina E. Galenko,Firuza M. Shakirova,Vladimir A. Bodunov,Mikhail S. Novikov,Alexander F. Khlebnikov Org. Biomol. Chem. 2020 18 2283
-
Sung-Eun Suh,Leah E. Nkulu,Shishi Lin,Shane W. Krska,Shannon S. Stahl Chem. Sci. 2021 12 10380
-
Sung-Eun Suh,Leah E. Nkulu,Shishi Lin,Shane W. Krska,Shannon S. Stahl Chem. Sci. 2021 12 10380
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